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Compound of Interest

Compound Name: STOCK2S-26016

CAS No.: 2193076-44-5

Cat. No.: B2633875

Get Quote

Technical Support Center: STOCK2S-26016
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address challenges related to the solubility of STOCK2S-26016, a lysine-deficient

protein kinase (WNK) signaling inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of STOCK2S-26016?

A1: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

STOCK2S-26016 is soluble up to 100 mM in DMSO. Ethanol can also be used, with a solubility

of up to 50 mM.

Q2: I am observing precipitation when diluting my DMSO stock solution into an aqueous buffer

for my experiment. What should I do?

A2: This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous medium. The decreased solubility in the aqueous environment can cause the
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compound to precipitate. Please refer to the troubleshooting guide below for strategies to

mitigate this issue.

Q3: What is the molecular weight and formula of STOCK2S-26016?

A3: The molecular weight of STOCK2S-26016 is 333.38 g/mol , and its chemical formula is

C20H19N3O2.

Q4: How should I store my STOCK2S-26016 stock solution?

A4: It is recommended to store stock solutions of STOCK2S-26016 at -20°C. To avoid repeated

freeze-thaw cycles, which can degrade the compound, consider aliquoting the stock solution

into smaller, single-use vials.

Solubility Data
Solvent

Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 33.34

Ethanol 50 16.67

Note: One source indicates solubility of ≥ 50 mg/mL (149.98 mM) in DMSO.[1]

Troubleshooting Guide: Poor Aqueous Solubility
This guide provides a step-by-step approach to address issues with the solubility of STOCK2S-
26016 in aqueous solutions for in vitro experiments.
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Troubleshooting Workflow

Start: Precipitation Observed in Aqueous Buffer

Step 1: Verify Stock Solution
Is the DMSO stock clear and fully dissolved?

No, re-dissolve stock completely

Step 2: Optimize Dilution Technique
- Use a vortex or sonication during dilution.

- Perform serial dilutions.

Yes

Step 3: Introduce a Co-solvent
- Add a small percentage of a water-miscible organic solvent (e.g., ethanol, PEG300) to the final buffer.

Precipitation persists

End: Solubilization Achieved

Issue resolved
Step 4: Adjust Buffer pH

- Test a range of pH values for your experimental buffer to see if solubility improves.

Precipitation persists

Issue resolved

Step 5: Use a Surfactant
- Incorporate a low concentration of a non-ionic surfactant (e.g., Tween-80, Pluronic F-68).

Precipitation persists

Issue resolved

Issue resolved

Click to download full resolution via product page

Caption: A workflow for troubleshooting poor aqueous solubility of STOCK2S-26016.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM STOCK2S-26016
Stock Solution in DMSO

Materials:

STOCK2S-26016 (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Calculate the required mass of STOCK2S-26016 for your desired volume of 10 mM stock

solution (Molecular Weight = 333.38 g/mol ). For 1 mL of a 10 mM solution, you will need

3.33 mg.

Weigh the calculated amount of STOCK2S-26016 and place it in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO.

Vortex the solution until the solid is completely dissolved. Gentle warming to 37°C or brief

sonication can aid in dissolution.

Store the stock solution in aliquots at -20°C.

Protocol 2: General Method for Enhancing Aqueous
Solubility Using a Co-solvent
This protocol provides a general guideline for using a co-solvent to improve the solubility of

STOCK2S-26016 in an aqueous buffer.

Materials:

10 mM STOCK2S-26016 in DMSO
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Co-solvent (e.g., Polyethylene glycol 300 (PEG300), Ethanol)

Aqueous experimental buffer (e.g., PBS, DMEM)

Procedure:

Prepare an intermediate solution by diluting the 10 mM DMSO stock into the co-solvent.

For example, add 10 µL of the 10 mM stock to 90 µL of PEG300 to create a 1 mM solution

in 10% DMSO/90% PEG300.

Vortex the intermediate solution thoroughly.

Slowly add the intermediate solution to your final aqueous buffer while vortexing to

achieve the desired final concentration of STOCK2S-26016. Ensure the final concentration

of the organic solvents (DMSO and co-solvent) is compatible with your experimental

system and does not exceed a level that may cause toxicity (typically <0.5% for DMSO).

Visually inspect the final solution for any signs of precipitation.

STOCK2S-26016 Signaling Pathway
STOCK2S-26016 is an inhibitor of the WNK signaling pathway. It acts by inhibiting the binding

of WNK1 and WNK4 to SPAK, which in turn prevents the phosphorylation of downstream

transporters like NKCC1 and NCC.

WNK Signaling Pathway

WNK1/4

SPAK binds & activates
NKCC1/NCC
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 phosphorylates

STOCK2S-26016
 inhibits binding to WNK

p-NKCC1/p-NCC
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Click to download full resolution via product page

Caption: Inhibition of the WNK signaling pathway by STOCK2S-26016.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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